yttrium
Overview
Description
The compound with the identifier “yttrium” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a subject of study in chemistry, biology, and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of yttrium involves a series of chemical reactions that require precise conditions. The typical synthetic route includes the reaction of specific precursors under controlled temperatures and pressures. The reaction conditions often involve the use of catalysts to enhance the reaction rate and yield.
Industrial Production Methods: In industrial settings, the production of this compound is scaled up using large reactors and continuous flow systems. The industrial methods focus on optimizing the yield and purity of the compound while minimizing the production costs and environmental impact. The use of advanced technologies such as automated reactors and real-time monitoring systems ensures consistent quality and efficiency in the production process.
Chemical Reactions Analysis
Types of Reactions: yttrium undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the functional groups present in the compound and the reaction conditions.
Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the reaction pathway and the products formed.
Major Products: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can lead to the formation of various substituted derivatives, depending on the nucleophile used.
Scientific Research Applications
yttrium has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions and as a standard for analytical techniques. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, this compound is investigated for its therapeutic potential and pharmacological properties. In industry, it is used in the production of various chemical products and materials.
Mechanism of Action
The mechanism of action of yttrium involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, such as enzymes or receptors, and modulating their activity. The pathways involved in the mechanism of action include signal transduction pathways, metabolic pathways, and regulatory pathways. The specific interactions and effects depend on the molecular structure and properties of this compound.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to yttrium include those with similar molecular structures and functional groups. These compounds may share similar reactivity and properties, making them useful for comparative studies.
Uniqueness: The uniqueness of this compound lies in its specific molecular structure and the resulting properties. Compared to similar compounds, this compound may exhibit distinct reactivity, stability, and biological activity. These unique features make it a valuable compound for various scientific and industrial applications.
Properties
CAS No. |
98072-47-0 |
|---|---|
Molecular Formula |
Y47 |
Molecular Weight |
4178.574 g/mol |
IUPAC Name |
yttrium |
InChI |
InChI=1S/47Y |
InChI Key |
OUNBUOICPMHVPB-UHFFFAOYSA-N |
Canonical SMILES |
[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y].[Y] |
Origin of Product |
United States |
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